Cas no 1261771-03-2 (2-Fluoro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 2-Fluoro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1261771-03-2
• MF: C₇H₅FN₂
• MW: 136.126404523849
• CID: 4924270
• Update Time: 2025-06-14

2-Fluoro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1H-pyrrolo[2,3-b]pyridine
• C1=CN=C2NC(F)=CC2=C1
• 2-Fluoro-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C7H5FN2/c8-6-4-5-2-1-3-9-7(5)10-6/h1-4H,(H,9,10)
• InChI Key： NUOIVWFTFCFRPI-UHFFFAOYSA-N
• SMILES： FC1=CC2=CC=CN=C2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7

Additional information on 2-Fluoro-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 2-Fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261771-03-2): Properties, Applications, and Industry Insights

2-Fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261771-03-2) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a fluoro substituent on the pyrrolopyridine scaffold enhances its bioactivity and metabolic stability, making it a valuable intermediate in drug discovery. This article delves into the compound's physicochemical properties, synthesis routes, and emerging applications, while addressing trending topics such as AI-driven molecular design and green chemistry in heterocyclic synthesis.

The molecular structure of 2-Fluoro-1H-pyrrolo[2,3-b]pyridine combines a pyrrole ring fused with a pyridine moiety, offering dual hydrogen-bonding capabilities and π-electron delocalization. Researchers frequently search for "fluorinated pyrrolopyridine derivatives" or "CAS 1261771-03-2 solubility" to understand its behavior in organic solvents like DMSO or methanol, which is critical for reaction optimization. Recent studies highlight its role as a kinase inhibitor scaffold, particularly in oncology targets, aligning with the growing demand for precision medicine solutions.

Synthetic approaches to 2-Fluoro-1H-pyrrolo[2,3-b]pyridine often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, with eco-friendly alternatives gaining traction. Queries like "microwave-assisted synthesis of pyrrolopyridines" reflect industry interest in reducing reaction times and energy consumption. The compound's logP value (~2.1) and pKa (4.7) are frequently analyzed in QSAR modeling, a hot topic in computational chemistry circles.

Beyond pharmaceuticals, 2-Fluoro-1H-pyrrolo[2,3-b]pyridine shows promise in material science, particularly in OLED development, where its electron-deficient nature improves charge transport. Searches for "heterocycles in optoelectronics" have surged by 40% year-over-year, per Google Trends. Its stability under physiological pH (5–8) makes it suitable for pro-drug formulations, addressing the popular query "how to improve drug bioavailability."

Quality control of CAS 1261771-03-2 typically involves HPLC purity analysis (>98%) and 19F-NMR characterization, with researchers increasingly adopting machine learning for spectral interpretation. The compound's crystal polymorphism (a trending topic in patent litigation) is carefully monitored, as it affects dissolution rates. Regulatory-compliant storage at 2–8°C ensures stability, answering common concerns about "handling sensitive fluorinated compounds."

Future directions include exploring 2-Fluoro-1H-pyrrolo[2,3-b]pyridine in PROTAC technology (a breakout search term) and bioconjugation for targeted therapies. Its compatibility with click chemistry protocols positions it well for high-throughput screening applications. As sustainable chemistry gains momentum, searches for "catalytic fluorination methods" underscore the need for greener production of such valuable intermediates.